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Compound of Interest

Compound Name: 2-(Benzylcarbamoyl)benzoic acid

Cat. No.: B170794 Get Quote

Application Notes & Protocols: 2-
(Benzylcarbamoyl)benzoic acid
Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-(Benzylcarbamoyl)benzoic acid is a benzoic acid derivative that serves as a

valuable intermediate in organic synthesis. Its structure, featuring both a carboxylic acid and a

secondary amide functional group in an ortho relationship, allows for a variety of chemical

transformations. This document provides detailed experimental protocols for the synthesis,

characterization, and key reactions of 2-(Benzylcarbamoyl)benzoic acid.

Physicochemical and Spectroscopic Data
The key quantitative data for 2-(Benzylcarbamoyl)benzoic acid are summarized below for

easy reference.
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Property Value Reference

Molecular Formula C₁₅H₁₃NO₃ [1]

Molecular Weight 255.27 g/mol [1]

Melting Point 108–111 °C [1]

Appearance Faint brown colored product [2]

IR (Infrared) Peaks

3384 cm⁻¹ (N-H), 1722 cm⁻¹

(Carboxylic C=O), 1677 cm⁻¹

(Amide C=O)

[1]

LC-MS (ESI) m/z 254.1 (M-H)⁻ [1]

Elemental Analysis
C: 70.78%, H: 5.15%, N:

5.47%
[1]

Experimental Protocols
Protocol 1: Synthesis of 2-(Benzylcarbamoyl)benzoic
acid
This protocol details the synthesis via the acylation of benzylamine with phthalic anhydride,

adapted from a similar procedure using substituted anilines[2].

Workflow Diagram:
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Synthesis & Purification Workflow

1. Reagents Mixing
Phthalic Anhydride + Benzylamine in THF

2. Reaction
Reflux for 1-2 hours

Heat

3. Isolation
Poured into cold water

Cool

4. Collection
Filter solid product

5. Purification
Recrystallize from ethanol/water

6. Analysis
MP, IR, NMR, MS

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 2-(Benzylcarbamoyl)benzoic acid.

Materials:

Phthalic anhydride

Benzylamine
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Tetrahydrofuran (THF), anhydrous

Ethanol

Deionized water

Round bottom flask (100 mL)

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Büchner funnel and filter paper

Procedure:

In a 100 mL round bottom flask, dissolve phthalic anhydride (1.48 g, 10 mmol) in 30 mL of

anhydrous THF[2].

Add benzylamine (1.07 g, 10 mmol) to the solution dropwise while stirring at room

temperature.

Equip the flask with a reflux condenser and heat the mixture to reflux using a heating mantle.

Maintain reflux for 1-2 hours[2].

After the reaction is complete (monitored by TLC), allow the mixture to cool to room

temperature.

Pour the reaction mixture into 50 mL of cold deionized water to precipitate the product[2].

Collect the solid product by vacuum filtration using a Büchner funnel and wash with cold

water.

Purify the crude product by recrystallization from an ethanol/water mixture to yield a faint

brown solid[2].
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Dry the purified product under vacuum and characterize by melting point, IR, and other

spectroscopic methods.

Protocol 2: Key Reactions of 2-
(Benzylcarbamoyl)benzoic acid
The dual functionality of the molecule allows for several subsequent reactions.

Reaction Pathways Diagram:

Reaction Pathways

2-(Benzylcarbamoyl)benzoic acid

N-Benzylphthalimide

 Heat / Acetic Anhydride 
 (Cyclization) 

Methyl 2-(benzylcarbamoyl)benzoate

 CH₃OH / H⁺ 
 (Esterification) 

[2-(Hydroxymethyl)phenyl](benzyl)methanamide

 1. LiAlH₄ 
 2. H₂O 

 (Reduction) 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Experimental setup for 2-(Benzylcarbamoyl)benzoic
acid reactions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170794#experimental-setup-for-2-benzylcarbamoyl-
benzoic-acid-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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